Cas no 89027-43-0 (Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester)

• Product name: Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester
• CAS No: 89027-43-0
• MF: C₂₈H₄₄O₂
• MW: 412.64776
• CID: 615406
• PubChem ID: 71321573

Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester
• [4-(1-pentyl-4-bicyclo[2.2.2]octanyl)phenyl] nonanoate
• DTXSID90751377
• 89027-43-0
• 4-(4-Pentylbicyclo[2.2.2]octan-1-yl)phenyl nonanoate

• Inchi： InChI=1S/C28H44O2/c1-3-5-7-8-9-10-12-26(29)30-25-15-13-24(14-16-25)28-21-18-27(19-22-28,20-23-28)17-11-6-4-2/h13-16H,3-12,17-23H2,1-2H3
• InChI Key： JEIWKCNGWKEGLE-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(=O)OC1=CC=C(C=C1)C23CCC(CC2)(CC3)CCCCC

Computed Properties

• Exact Mass: 412.334130642g/mol
• Monoisotopic Mass: 412.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 26.3Ų